Cas no 21778-19-8 (4-Methoxyphenylphosphonic acid)

4-Methoxyphenylphosphonic acid Properties

Names and Identifiers

• Phosphonic acid,P-(4-methoxyphenyl)-
• 4-Methoxyphenylphosphonic Acid
• (4-methoxyphenyl)phosphonic acid
• Hydrogen 4-methoxyphenylphosphonate
• 4-methoxyphenyl phosphinic acid
• 4-Phosphonylanisole
• C7H9O4P
• 4-methoxybenzenephosphonic acid
• (4-methoxyphenyl)-phosphonic acid
• 7410AD
• FCH1116949
• M1155
• Benzene, 1-chloro-2-(1-propyn-1-yl)-
• AS-60973
• SY051001
• SCHEMBL233806
• MFCD00013948
• DTXSID60381448
• AKOS015962558
• 4-methoxyphenyl phosphonic acid, 98 %
• FT-0618961
• T72088
• 21778-19-8
• (4-methoxyphenyl)phosphonicAcid
• CS-0315044
• +Expand

• MDL： MFCD00013948
• InChIKey： SCMAYTUWDLAAAO-UHFFFAOYSA-N
• Inchi： 1S/C7H9O4P/c1-11-6-2-4-7(5-3-6)12(8,9)10/h2-5H,1H3,(H2,8,9,10)
• SMILES： P(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])(=O)(O[H])O[H]

Computed Properties

• Exact Mass: 188.02400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.024
• Heavy Atom Count: 12
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• LogP: 0.49820
• PSA: 76.57000
• Refractive Index: 1.555
• Boiling Point: 386.2°C at 760 mmHg
• Flash Point: 187.4°C
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.4

4-Methoxyphenylphosphonic acid Security Information

• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26; S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 2

4-Methoxyphenylphosphonic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Catalysts and Inorganic Chemicals Inorganic Compounds Acid